Ethyl 2-chloro-6-methylpyridine-4-carboxylate

• IUPAC Name: ethyl 2-chloro-6-methylpyridine-4-carboxylate
• InChI: InChI=1S/C9H10ClNO2/c1-3-13-9(12)7-4-6(2)11-8(10)5-7/h4-5H,3H2,1-2H3
• InChI Key: UMAAIDIASQFLTF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=NC(=C1)C)Cl
• Molecular Formula: C9H10ClNO2
• DSSTOX Substance ID: DTXSID70627046
• Molecular Weight: 199.63 g/mol
• CAS RN: 3998-88-7

Description

Ethyl 2-chloro-6-methylpyridine-4-carboxylate is a chemical compound with the empirical formula C9H10ClNO2. It has a molecular weight of 199.63. It is provided to early discovery researchers as part of a collection of unique chemicals.

Molecular Structure Analysis

The SMILES string of Ethyl 2-chloro-6-methylpyridine-4-carboxylate is O=C(OCC)C1=CC(Cl)=NC©=C1. The InChI is 1S/C9H10ClNO2/c1-3-13-9(12)7-4-6(2)11-8(10)5-7/h4-5H,3H2,1-2H3.

Physical And Chemical Properties Analysis

Ethyl 2-chloro-6-methylpyridine-4-carboxylate is a solid. It has a melting point of 65.0 to 69.0 °C.

Scientific Research Applications

Chemical Research

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Pharmaceutical Intermediate

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Agrochemical Applications

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Spectroscopic Analysis

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Conformational Studies

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Safety and Hazards

Ethyl 2-chloro-6-methylpyridine-4-carboxylate is classified as a combustible solid. It does not have a flash point. It may cause skin irritation and serious eye irritation. Precautionary measures include washing skin thoroughly after handling, wearing protective gloves/eye protection/face protection, and washing contaminated clothing before reuse.

Synthesis routes and methods I

Procedure details

A solution of 2-chloro-6-methyl-4-pyridinecarboxylic acid (2 g, 12 mmol) in ethanol (100 ml) and concentrated sulphuric acid (10 ml) was heated at reflux for 2 hours. The volatiles were removed by evaporation and the residue was dissolved in methylene chloride. The solution was washed with a saturated aqueous sodium hydrogen carbonate solution and brine, dried (MgSO4) and the solvent removed by evaporation. The residue was purified by column chromatography eluting with ethyl acetate/petroleum ether (1/9) to give ethyl 2-chloro-6-methyl-4-pyridinecarboxylate (2 g, 86%).

Synthesis routes and methods II

Procedure details

A solution of 2-chloro-6-methylisonicotinic acid (15.5 g, 90.3 mmol, 1 eq.) in ethanol (200 mL) and a few drops of concentrated sulfuric acid is stirred at 75° C. for 24 h. The solvent is evaporated and the residue is dissolved in ethyl acetate (200 mL) and washed with a solution of sat. aq. NaHCO3 (70 mL) and water (2×70 mL). The org. extract is dried over MgSO4, filtered and evaporated to give 2-chloro-6-methylisonicotinic acid ethyl ester (16.3 g) as a pink powder; LC-MS: tR=0.92 min, [M+1]+=200.17.